Cas no 2229453-15-8 (4-{imidazo1,2-apyridin-2-yl}-2-methylbutan-2-amine)

• Product Name: 4-{imidazo1,2-apyridin-2-yl}-2-methylbutan-2-amine
• CAS No: 2229453-15-8
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 6571525
• PubChem ID: 165698269
• Update Time: 2025-10-11

4-{imidazo1,2-apyridin-2-yl}-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{imidazo1,2-apyridin-2-yl}-2-methylbutan-2-amine
• 4-{imidazo[1,2-a]pyridin-2-yl}-2-methylbutan-2-amine
• 2229453-15-8
• EN300-1773727

• Inchi： 1S/C12H17N3/c1-12(2,13)7-6-10-9-15-8-4-3-5-11(15)14-10/h3-5,8-9H,6-7,13H2,1-2H3
• InChI Key： SZTCVTUGPRODNJ-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCC1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.3Ų

Additional information on 4-{imidazo1,2-apyridin-2-yl}-2-methylbutan-2-amine

Comprehensive Overview of 4-{imidazo[1,2-a]pyridin-2-yl}-2-methylbutan-2-amine (CAS No. 2229453-15-8): Properties, Applications, and Research Insights

The compound 4-{imidazo[1,2-a]pyridin-2-yl}-2-methylbutan-2-amine (CAS No. 2229453-15-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This heterocyclic amine, characterized by its imidazo[1,2-a]pyridine core, is a subject of growing interest among chemists and researchers exploring novel bioactive molecules. Its molecular architecture combines a rigid imidazo[1,2-a]pyridine scaffold with a flexible 2-methylbutan-2-amine side chain, offering intriguing possibilities for drug discovery and material science.

In the context of current scientific trends, 4-{imidazo[1,2-a]pyridin-2-yl}-2-methylbutan-2-amine aligns with the rising demand for small molecule modulators targeting neurological pathways. Researchers are particularly interested in its potential as a ligand for G-protein-coupled receptors (GPCRs), a hot topic in modern drug development. The compound's imidazo[1,2-a]pyridine moiety is known to exhibit excellent blood-brain barrier permeability, making it a valuable scaffold for central nervous system (CNS)-targeted therapies—a frequently searched topic in pharmacological databases.

The synthetic route to CAS No. 2229453-15-8 typically involves multi-step organic transformations, with key steps including cyclocondensation reactions to form the imidazo[1,2-a]pyridine core and subsequent amine functionalization. Recent publications highlight innovative approaches using transition metal catalysis (a trending search term in synthetic chemistry) to improve yield and selectivity. Analytical characterization of this compound requires advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy, reflecting the growing sophistication of modern chemical analysis.

From a therapeutic perspective, derivatives of 4-{imidazo[1,2-a]pyridin-2-yl}-2-methylbutan-2-amine have shown promise in preliminary studies related to neurodegenerative disorders—a major focus area in current medical research. The compound's structural features suggest potential activity as a sigma receptor modulator, which has become a popular search term in medicinal chemistry circles. Additionally, its balanced lipophilicity (calculated logP ~2.5) makes it particularly interesting for researchers investigating orally bioavailable compounds, a critical requirement in contemporary drug development pipelines.

The physicochemical properties of CAS No. 2229453-15-8 reveal interesting characteristics: moderate water solubility (enhanced in acidic conditions due to the basic amine), stability under physiological pH ranges, and favorable drug-like properties according to Lipinski's rule of five. These attributes contribute to its growing popularity in high-throughput screening programs, especially for targets in the CNS space where molecular weight and polarity constraints are particularly stringent.

In material science applications, the imidazo[1,2-a]pyridine core of this compound has attracted attention for its potential in organic electronic materials. The conjugated system shows interesting photophysical properties, with recent studies exploring its use in OLED technologies—a rapidly growing field with numerous patent applications. The amine functionality provides a handle for further derivatization, making it a versatile building block for functional materials design.

Safety and handling considerations for 4-{imidazo[1,2-a]pyridin-2-yl}-2-methylbutan-2-amine follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during handling—a frequently searched topic among laboratory professionals. Stability studies indicate that the compound remains stable under ambient conditions when stored properly, with no special requirements beyond those typical for nitrogen-containing heterocycles.

The commercial availability of CAS No. 2229453-15-8 has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer this compound both as a bulk chemical and in small-scale research quantities, with purity typically ≥95% by HPLC analysis. Pricing trends show gradual decreases as synthetic routes become more efficient—a common pattern for novel research chemicals entering wider circulation.

Future research directions for 4-{imidazo[1,2-a]pyridin-2-yl}-2-methylbutan-2-amine are likely to focus on expanding its therapeutic applications, particularly in areas like neuroinflammation modulation and ion channel targeting—both trending topics in current pharmacology. The compound's versatility as a synthetic intermediate also suggests potential for creating diverse libraries of analogs through combinatorial chemistry approaches, which remain a hot topic in drug discovery methodologies.

In conclusion, 4-{imidazo[1,2-a]pyridin-2-yl}-2-methylbutan-2-amine (CAS No. 2229453-15-8) represents an important addition to the toolbox of medicinal chemists and materials scientists. Its unique structural features, combined with promising biological activity and material properties, ensure its continued relevance in multiple research domains. As synthetic methods improve and biological understanding deepens, this compound is poised to play an increasingly significant role in addressing some of the most pressing challenges in healthcare innovation and advanced materials development.